Cas no 655239-64-8 (5,6,7,8-Tetrahydroquinolin-3-ol)

• Product Name: 5,6,7,8-Tetrahydroquinolin-3-ol
• CAS No: 655239-64-8
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD13178913
• CID: 1011771
• PubChem ID: 45079493
• Update Time: 2025-10-09

5,6,7,8-Tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-3-Quinolinol
• 5,6,7,8-TETRAHYDROQUINOLIN-3-OL
• 3-Quinolinol, 5,6,7,8-tetrahydro- (9CI)
• PSXNUQKAJHVAPG-UHFFFAOYSA-N
• 5,6,7,8-Tetrahydroquinoline-3-ol
• FCH1134592
• 3-Quinolinol, 5,6,7,8-tetrahydro-
• AK133608
• 3-hydroxy-5,6,7,8-tetrahydro-quinoline
• AX8255159
• CS-0102443
• EN300-6768534
• DTXSID60663716
• MFCD13178913
• F51876
• A905599
• AKOS015924469
• DA-03878
• SB68251
• AS-48601
• SCHEMBL4937502
• 655239-64-8
• Z1255357750
• 5,6,7,8-Tetrahydroquinolin-3-ol

• MDL： MFCD13178913
• Inchi： 1S/C9H11NO/c11-8-5-7-3-1-2-4-9(7)10-6-8/h5-6,11H,1-4H2
• InChI Key： PSXNUQKAJHVAPG-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C(=C1)CCCC2

Computed Properties

• Exact Mass: 149.084
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 5,6,7,8-Tetrahydroquinolin-3-ol

5,6,7,8-Tetrahydroquinolin-3-ol: A Comprehensive Overview

The compound 5,6,7,8-Tetrahydroquinolin-3-ol (CAS No. 655239-64-8) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This tetrahydroquinoline derivative has garnered attention due to its unique structural properties and versatile applications. In this article, we delve into the synthesis, properties, applications, and recent advancements related to this compound.

5,6,7,8-Tetrahydroquinolin-3-ol belongs to the class of tetrahydroquinolines, which are partially hydrogenated derivatives of quinoline. The presence of the hydroxyl group at the 3-position introduces additional functional diversity to the molecule. Its structure allows for various chemical modifications, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of bioactive compounds with potential therapeutic applications.

The synthesis of 5,6,7,8-Tetrahydroquinolin-3-ol involves a series of well-established organic reactions. One common approach is the reduction of quinoline derivatives followed by hydroxylation at the appropriate position. Researchers have optimized these processes to achieve higher yields and better purity. For instance, the use of transition metal catalysts has significantly improved the efficiency of these reactions. These advancements have made 5,6,7,8-Tetrahydroquinolin-3-ol more accessible for large-scale production and research purposes.

One of the most promising applications of 5,6,7,8-Tetrahydroquinolin-3-ol lies in its use as a precursor for drug development. The compound's structural flexibility allows it to serve as a scaffold for creating bioactive molecules with diverse pharmacological properties. Recent studies have demonstrated its potential in anti-inflammatory and antioxidant therapies. For example, derivatives of this compound have shown significant activity against inflammatory markers in vitro and in vivo models.

In addition to its pharmaceutical applications, 5,6,7,8-Tetrahydroquinolin-3-ol has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Researchers have explored its coordination properties with transition metals such as copper and zinc. These studies have revealed potential applications in catalytic cycles for organic transformations and sensing devices for environmental monitoring.

The latest advancements in computational chemistry have also shed light on the electronic properties of 5,6,7,8-Tetrahydroquinolin-3-ol. Quantum mechanical calculations have provided insights into its molecular orbitals and reactivity patterns. These findings are expected to guide future research into its role in electron transfer processes and redox reactions.

In conclusion,5,6,7,8-Tetrahydroquinolin-3-ol (CAS No. 655239-64-) is a multifaceted compound with wide-ranging applications across chemistry and pharmacology. Its structural versatility and functional diversity make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science. As ongoing studies continue to uncover new properties and applications for this compound,its significance in modern chemistry is set to grow further.